Ethyl 6-{[(4-fluoro-3-methylphenyl)sulfonyl]methyl}-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-[(4-fluoro-3-methylphenyl)sulfonylmethyl]-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C21H21FN2O5S/c1-3-29-20(25)18-17(12-30(27,28)15-9-10-16(22)13(2)11-15)23-21(26)24-19(18)14-7-5-4-6-8-14/h4-11,19H,3,12H2,1-2H3,(H2,23,24,26)
• InChI Key: YUBGJLRDZKFCHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2)CS(=O)(=O)C3=CC(=C(C=C3)F)C
• Molecular Formula: C21H21FN2O5S
• Molecular Weight: 432.5 g/mol
• CAS No.: 902583-31-7

Description

This compound belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. It exhibits a wide spectrum of biological activities. The supramolecular structures of similar compounds have been analyzed to determine the role of different functional groups on the molecular geometry, conformational characteristics, and the packing of these molecules in the crystal lattice.

Molecular Structure Analysis

The dihydropyrimidine ring in this compound adopts a screw-boat conformation. The para fluoro substituted compound on the aryl ring exhibits conformational polymorphism, due to the different conformation of the ester moiety.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. Its melting point ranges from 206.0 to 210.0 °C. The maximum absorption wavelength is 332 (CH3CN) nm.

Safety and Hazards

This compound may cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if eye irritation persists.